Cas no 565165-68-6 (1,3-Bis(2-methyl-2,3-dihydro-1H-indol-1-yl)propane-1,3-dione)

• Product Name: 1,3-Bis(2-methyl-2,3-dihydro-1H-indol-1-yl)propane-1,3-dione
• CAS No: 565165-68-6
• MF: C₂₁H₂₂N₂O₂
• MW: 334.411585330963
• CID: 5739522
• PubChem ID: 3456922
• Update Time: 2025-06-15

1,3-Bis(2-methyl-2,3-dihydro-1H-indol-1-yl)propane-1,3-dione Chemical and Physical Properties

Names and Identifiers

• 1H-Indole, 1,1'-(1,3-dioxo-1,3-propanediyl)bis[2,3-dihydro-2-methyl- (9CI)
• 1,3-Bis(2-methylindolin-1-yl)propane-1,3-dione
• STL510712
• 1,3-BIS(2-METHYL-2,3-DIHYDRO-1H-INDOL-1-YL)-1,3-PROPANEDIONE
• AKOS000115161
• CS-0293141
• 1,3-Bis-(2-methyl-2,3-dihydro-indol-1-yl)-propane-1,3-dione
• 565165-68-6
• 1,3-bis(2-methyl-2,3-dihydroindol-1-yl)propane-1,3-dione
• IDI1_007793
• Enamine_005206
• HMS1408M14
• EN300-01436
• 1,3-bis(2-methyl-2,3-dihydro-1H-indol-1-yl)propane-1,3-dione
• 1,3-Bis(2-methyl-2,3-dihydro-1H-indol-1-yl)propane-1,3-dione

• Inchi： 1S/C21H22N2O2/c1-14-11-16-7-3-5-9-18(16)22(14)20(24)13-21(25)23-15(2)12-17-8-4-6-10-19(17)23/h3-10,14-15H,11-13H2,1-2H3
• InChI Key： PIDBDJKWPZYYTQ-UHFFFAOYSA-N
• SMILES： C(N1C(CC2=CC=CC=C12)C)(=O)CC(N1C(CC2=CC=CC=C12)C)=O

Computed Properties

• Exact Mass: 334.168127949g/mol
• Monoisotopic Mass: 334.168127949g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 25
• Rotatable Bond Count: 2
• Complexity: 488
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 40.6Ų

Experimental Properties

• Density: 1.208±0.06 g/cm3(Predicted)
• Boiling Point: 614.9±55.0 °C(Predicted)
• pka: 0.10±0.40(Predicted)

Additional information on 1,3-Bis(2-methyl-2,3-dihydro-1H-indol-1-yl)propane-1,3-dione

Comprehensive Overview of 1,3-Bis(2-methyl-2,3-dihydro-1H-indol-1-yl)propane-1,3-dione (CAS No. 565165-68-6)

1,3-Bis(2-methyl-2,3-dihydro-1H-indol-1-yl)propane-1,3-dione (CAS No. 565165-68-6) is a specialized organic compound that has garnered significant attention in the fields of medicinal chemistry and material science. This diketone derivative, characterized by its unique indole backbone, exhibits remarkable potential in applications ranging from pharmaceutical intermediates to advanced polymer synthesis. Its molecular structure, featuring two 2-methyl-2,3-dihydro-1H-indole moieties linked by a propane-1,3-dione bridge, offers a versatile platform for further chemical modifications.

The compound's relevance in contemporary research is underscored by its role in the development of novel heterocyclic compounds, which are pivotal in drug discovery. Researchers are particularly interested in its ability to act as a precursor for bioactive molecules, given the indole scaffold's prevalence in natural products and therapeutics. Recent studies have explored its utility in synthesizing fluorescent probes and photostable materials, aligning with the growing demand for sustainable and high-performance materials in industries such as electronics and coatings.

From an analytical perspective, 1,3-Bis(2-methyl-2,3-dihydro-1H-indol-1-yl)propane-1,3-dione is often scrutinized using advanced techniques like NMR spectroscopy and mass spectrometry to confirm its purity and structural integrity. These methods are critical for ensuring its suitability in high-value applications, where even minor impurities can compromise performance. The compound's stability under various conditions, including thermal and photochemical exposure, is another area of active investigation, particularly for researchers focusing on longevity and durability in material design.

In the context of green chemistry, this compound has been evaluated for its potential to reduce environmental impact. Its synthesis routes are being optimized to minimize waste and energy consumption, reflecting broader industry trends toward sustainable manufacturing. Additionally, its compatibility with biodegradable polymers has sparked interest in applications such as eco-friendly packaging and biomedical devices, where environmental and health considerations are paramount.

The pharmacological potential of 1,3-Bis(2-methyl-2,3-dihydro-1H-indol-1-yl)propane-1,3-dione is another hot topic. Preliminary studies suggest its derivatives may exhibit anti-inflammatory and antioxidant properties, making it a candidate for further exploration in drug development. However, rigorous toxicological assessments and clinical trials are necessary to validate these claims, a process that underscores the compound's evolving role in modern medicine.

For researchers and manufacturers, sourcing high-quality 565165-68-6 is essential. The compound's supply chain and storage conditions are frequently discussed in industry forums, emphasizing the need for reliable suppliers who adhere to stringent quality control standards. As demand grows, innovations in scalable synthesis and cost-effective production are expected to dominate future research agendas.

In summary, 1,3-Bis(2-methyl-2,3-dihydro-1H-indol-1-yl)propane-1,3-dione (CAS No. 565165-68-6) represents a multifaceted compound with applications spanning materials science, pharmaceuticals, and sustainable technology. Its unique structure and functional versatility position it as a valuable asset in both academic and industrial settings, driving ongoing innovation and discovery.